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Compound of Interest

Compound Name: MC-70

Cat. No.: B1676260

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of MC-70, a medium-curing cutback asphalt. Adherence to
these procedures is critical for ensuring laboratory safety and environmental compliance. MC-
70 is a flammable liquid and must be handled as hazardous waste.

Immediate Safety Precautions

Before handling MC-70, ensure all relevant personnel are familiar with its Safety Data Sheet
(SDS). Key hazards include flammability and potential skin and respiratory irritation.[1][2] In the
event of a spill, immediately eliminate all ignition sources.[3][4]

Personal Protective Equipment (PPE) is mandatory:

Gloves: Chemical-resistant gloves (nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-resistant lab coat is recommended.

Respiratory Protection: If working in a poorly ventilated area or if vapors are present, use a
respirator with an organic vapor cartridge.

Quantitative Data Summary
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The following table summarizes key quantitative data for MC-70, crucial for its safe handling
and disposal.

Property Minimum Value Maximum Value Test Method

Kinematic Viscosity @

70 140 ASTM D2170
60°C (cSt)
Flash Point (Tag

38 - ASTM D3143
Open-Cup, °C)
Distillate to 225°C (%

20 ASTM D402

vol)
Distillate to 260°C (%

20 60 ASTM D402
vol)
Distillate to 316°C (%

65 90 ASTM D402
vol)
Residue from

55 - ASTM D402

Distillation (% vol)

Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the disposal of MC-70 waste in a laboratory
setting.

Step 1: Waste Identification and Segregation
o Clearly label all waste containers as "Hazardous Waste - Flammable Liquid: MC-70".

* MC-70 waste must be segregated from other incompatible waste streams, particularly
oxidizers.

Step 2: Waste Collection and Containerization

o Use a designated, leak-proof, and properly sealed container for MC-70 waste. The container
must be compatible with petroleum-based products.
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» Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
+ Keep the waste container closed at all times except when adding waste.
Step 3: Waste Storage

o Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste
accumulation area.

e The storage area must be away from heat, sparks, and open flames.[1][2]
e Ensure the storage area has secondary containment to capture any potential leaks.
Step 4: Arrange for Licensed Disposal

e MC-70 must be disposed of through a licensed hazardous waste disposal company. Do not
attempt to dispose of MC-70 down the drain or in regular trash.[3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
a waste pickup.

e Provide the waste disposal company with a copy of the MC-70 Safety Data Sheet.
Step 5: Record Keeping

e Maintain a log of all MC-70 waste generated, including the date, quantity, and disposal
manifest number.

Experimental Protocols Cited

The data presented in this document is based on standardized testing methodologies as
defined by ASTM International (formerly American Society for Testing and Materials).

e ASTM D2170: Standard Test Method for Kinematic Viscosity of Asphalts (Bitumens). This
method determines the kinematic viscosity of liquid asphalts (bitumens), road oils, and
distillation residues of liquid asphalts (bitumens) all at 60°C.
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e ASTM D3143: Standard Test Method for Flash Point of Cutback Asphalt with Tag Open-Cup
Apparatus. This test method covers the determination of the flash point of cutback asphalts
having flash points between 79°F (26°C) and 200°F (93°C).

o ASTM D402: Standard Test Method for Distillation of Cutback Asphaltic (Bituminous)
Products. This test method covers a distillation test for cutback asphaltic (bituminous)
products.

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for MC-70 in a laboratory
environment.

Click to download full resolution via product page

Caption: MC-70 Disposal Workflow from Generation to Final Disposal.

Sustainable Disposal: Recycling and Reuse

Whenever possible, consider the potential for recycling and reuse of asphalt-based materials.
Asphalt is a highly recyclable material, and its reuse in new pavements or other applications
can significantly reduce environmental impact and costs.[5][6][7] While direct recycling of
laboratory-scale waste may not be feasible, awareness of these industrial practices
underscores the importance of not contaminating the waste stream, which could hinder future
recycling efforts on a larger scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of MC-70: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676260#mc-70-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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